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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals conducting data

collection in conflict zones where Al-Qaeda in the Islamic Maghreb (AQIM) and its affiliates are

active. The guide addresses specific challenges related to security, data integrity, and

methodology.

Troubleshooting Guides & FAQs
This section is formatted in a question-and-answer style to directly address potential issues

encountered during research.

Section 1: Personnel Safety and Security

Q1: What are the primary security threats to our research team in a region with an AQIM

presence?

A: Teams face substantial risks, including kidnapping for ransom, direct attacks, and being

caught in crossfire. AQIM and affiliated groups often exploit vast, ungoverned spaces and

porous borders to operate.[1][2] Unlike conventional conflict actors, these groups may not

distinguish between researchers and other Westerners, viewing them as targets for political or

financial gain.[1] Road travel is particularly dangerous due to the use of improvised explosive

devices (IEDs) and the potential for ambushes.[3]
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Q2: Our team needs to conduct in-person interviews. How can we mitigate the risk of

kidnapping or attack?

A: Risk mitigation is critical and involves a multi-layered approach:

Low Profile: Avoid displaying overt signs of affiliation with Western organizations or

governments. Use unmarked vehicles and dress in a culturally appropriate and

inconspicuous manner.

Unpredictability: Vary routes and schedules daily to avoid establishing a predictable pattern.

[4]

Local Partnerships: Work with trusted local organizations or individuals who have a deep

understanding of the local security dynamics and can help negotiate access.

Communication Protocols: Establish robust communication plans, including regular check-

ins and emergency signals. Satellite phones or other devices that do not depend on local

infrastructure are essential.

Go-Bag: Every team member should have a "go-bag" with essential supplies in case of a

sudden evacuation.

Contingency Planning: Have pre-planned and tested evacuation routes and medical

emergency plans.

Q3: Is it possible to gain acceptance from local communities where AQIM is active?

A: Gaining local acceptance is crucial for safety and data quality. AQIM often embeds itself

within local communities by exploiting grievances and providing basic services or protection. To

build trust, researchers should:

Be Transparent: Clearly communicate the research objectives and ensure the community

understands the purpose and potential benefits of the data collection.

Engage Local Leaders: Work through respected community elders and leaders to gain entry

and acceptance.
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Demonstrate Neutrality: Your research must be, and be perceived as, impartial and

independent of any political, governmental, or military agenda.

Hire Locally: Employing local staff for roles like translators and guides can help build rapport

and provide valuable contextual insights.

Section 2: Data Integrity and Quality

Q4: How can we ensure the quality and validity of our data when access is restricted and

populations are fearful?

A: Data quality in conflict zones is a significant challenge. Fear, displacement, and suspicion

can lead to response biases. Strategies to ensure data quality include:

Mixed-Methods Approach: Combine quantitative surveys with qualitative methods like key

informant interviews or focus groups to triangulate and validate findings.

Remote Data Collection: When physical access is impossible, use remote methods like

mobile phone surveys (SMS or calls), social media analysis, or satellite imagery analysis.

Rigorous Training: Local enumerators must be thoroughly trained on ethical conduct,

maintaining neutrality, ensuring privacy, and minimizing interviewer effects.

Data Validation Rules: Implement validation checks at the point of data entry to minimize

errors. This includes format verification and checks for inconsistencies.

Regular Audits: Conduct periodic data quality audits to scan for anomalies and validate

accuracy.

Q5: We are conducting a longitudinal public health study, but population displacement is high.

How do we handle participant attrition?

A: High attrition is a major issue in conflict zones. While it can't be eliminated, it can be

managed by:

Building Rapport: A strong initial connection with participants can motivate them to stay

engaged.
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Multiple Contact Methods: Collect multiple points of contact (e.g., phone numbers of

relatives) at the outset.

Community Tracking: Work with community leaders or local partners who may be aware of

where displaced families have moved.

Statistical Adjustment: Use statistical techniques to model and account for attrition bias in

your final analysis. Acknowledge the limitations clearly in your findings.

Quantitative Data Summary
Collecting precise data on attacks specifically against researchers is difficult. However, data on

attacks against aid workers, who often operate in the same environments, serve as a critical

proxy for the risks involved.

Table 1: Major Attacks on Aid Workers (2014-2023)

Year Number of Attacks Workers Killed
Workers
Kidnapped

2014 194 130 121

2015 166 111 71

2016 162 109 89

2017 234 140 73

2018 279 131 132

2019 288 125 123

2020 315 117 128

2021 273 141 127

2022 443 119 195

2023 611 296 98
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Source: Adapted from the Aid Worker Security Database. Data is verified up to December 31,

2023. Note that these are global figures, with the Sahel region being one of the most

dangerous contexts.

Methodological Protocols
Protocol 1: Field-Based Survey in a High-Risk Area

This protocol outlines a methodology for conducting household surveys in areas with a known

presence of non-state armed groups.

Pre-Deployment (4-6 weeks prior):

Conduct a comprehensive Threat and Vulnerability Analysis of the specific research area.

Establish contact with local partners and community leaders to assess feasibility and gain

initial consent.

Develop detailed security, communication, and medical evacuation plans.

Recruit and begin vetting local field staff. Ensure gender balance on teams.

Submit research protocols for ethical review, paying special attention to informed consent

in a coercive environment.

Deployment & Acclimatization (First 7 days in-country):

Conduct an in-person, intensive training for the full research team covering:

Research ethics and informed consent.

Survey instrument and data collection technology (e.g., tablets with encrypted storage).

Security protocols, including actions on encountering roadblocks or direct threats.

First aid and trauma care.

Meet with community leaders again to finalize access plans and present the team.
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Test all communication equipment (satellite phones, GPS trackers).

Data Collection Phase (Daily Protocol):

Morning Briefing: Review the day's security situation, planned routes, and communication

schedule.

Team Composition: Teams should consist of at least two people, ideally including both

male and female enumerators.

Informed Consent: Obtain and document informed consent before every interview.

Emphasize that participation is voluntary and can be withdrawn at any time without

consequence.

Data Security: Sync data to a secure, encrypted cloud server at the end of each day. Do

not leave data on local devices overnight.

Debriefing: Conduct an end-of-day debrief to discuss any challenges, security incidents, or

data quality issues.

Post-Data Collection:

Securely store all identifiable data and anonymize datasets for analysis.

Share preliminary, non-sensitive findings with the community leaders as a form of

reciprocity.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to data collection in

these challenging environments.
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Caption: Pre-deployment risk assessment and decision workflow.
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Caption: Interconnected challenges and mitigation strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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